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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Yellow 163 (C.I. 111235), a single azo dye utilized in the textile industry for dyeing

polyester and its blended fabrics.[1] While quantitative solubility data for Disperse Yellow 163
in various solvent systems is not readily available in public literature, this document outlines the

critical experimental protocols for determining dye solubility. Furthermore, it presents available

data for a structurally related, yet distinct, compound, Solvent Yellow 163, to offer comparative

insights. This guide is intended to serve as a foundational resource for researchers and

professionals engaged in studies involving this dye, particularly in contexts requiring an

understanding of its behavior in different chemical environments.

Introduction to Disperse Yellow 163
Disperse Yellow 163, with the chemical formula C₁₈H₁₄Cl₂N₆O₂ and a molecular weight of

417.25, is a red-light yellow powder.[1] It belongs to the single azo class of dyes and is

identified by CAS Registry Number 71767-67-4.[1] Its primary application is in the dyeing and

printing of polyester and its blended fabrics, and it is particularly suitable for polyester superfine
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fiber.[1] The manufacturing process involves the diazo coupling of 2,6-dichloro-4-nitroaniline

with N,N-bis(2-cyanoethyl)benzenamine.[1]

Understanding the solubility of disperse dyes is paramount for optimizing dyeing processes,

ensuring color fastness, and in the context of drug development, for assessing the potential

interactions and delivery mechanisms of dye-conjugated molecules.

Solubility Data
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative solubility data for Disperse Yellow 163 in common organic solvents. This indicates

a notable gap in the publicly available physicochemical data for this particular dye.

For illustrative purposes and to provide a reference point, the following table summarizes the

solubility of a different but related compound, Solvent Yellow 163 (CAS No. 13676-91-0). It is

crucial to note that Solvent Yellow 163 is a different chemical entity from Disperse Yellow 163,

and their solubility characteristics will differ.

Table 1: Solubility of Solvent Yellow 163 in Various Organic Solvents at 20°C

Solvent Solubility (g/L)

Acetone 13.7[2][3]

Butyl Acetate 15.9[2][3]

Methylbenzene 75.9[2][3]

Dichloromethane 500[2][3]

Ethyl Alcohol 1.7[2][3]

Experimental Protocols for Determining Dye
Solubility
The following section details a general experimental protocol for determining the solubility of

disperse dyes like Disperse Yellow 163. This method is based on the principle of preparing
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saturated solutions and quantifying the dissolved dye concentration, often

spectrophotometrically.

Materials and Equipment
Disperse Yellow 163 (analytical standard)

Selected solvents (e.g., acetone, ethanol, dichloromethane, ethyl acetate, water)

Volumetric flasks

Pipettes

Analytical balance

Shaking incubator or magnetic stirrer

Centrifuge

UV-Vis Spectrophotometer

Syringe filters (0.45 µm)

Cuvettes

Procedure
Preparation of Saturated Solutions:

Accurately weigh an excess amount of Disperse Yellow 163 and add it to a known

volume of the desired solvent in a sealed container (e.g., a volumetric flask or a screw-cap

vial).

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached. A shaking incubator or a magnetic stirrer can be used for

this purpose.

Separation of Undissolved Solids:
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After the equilibration period, allow the solution to stand undisturbed to let the undissolved

dye particles settle.

To ensure the complete removal of solid particles, centrifuge the suspension at a high

speed.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed. For further purification, the supernatant can be passed through a

syringe filter.

Quantification of Dissolved Dye:

Spectrophotometric Analysis: This is a common and effective method for determining the

concentration of a colored compound.

Determine the Wavelength of Maximum Absorbance (λmax): Prepare a dilute, known

concentration of Disperse Yellow 163 in the solvent of interest. Scan the absorbance of

this solution across a range of wavelengths (e.g., 300-600 nm) to identify the λmax.

Prepare a Calibration Curve: Create a series of standard solutions of Disperse Yellow
163 with known concentrations in the same solvent. Measure the absorbance of each

standard solution at the determined λmax. Plot a graph of absorbance versus

concentration to generate a calibration curve. The relationship should be linear and

follow the Beer-Lambert law.

Determine the Concentration of the Saturated Solution: Dilute the clear supernatant

from the saturated solution to a concentration that falls within the linear range of the

calibration curve. Measure the absorbance of the diluted solution at λmax and use the

calibration curve to determine its concentration.

Calculate Solubility: Back-calculate the concentration of the original saturated solution,

taking into account the dilution factor. The solubility is typically expressed in g/L or

mg/mL.

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for determining the solubility of a

disperse dye.

Preparation of Saturated Solution

Separation

Quantification

Weigh excess Disperse Yellow 163

Add to known volume of solvent

Equilibrate at constant temperature (24-48h)

Centrifuge the mixture

Transfer to centrifuge tube

Collect supernatant

Filter supernatant (optional)

Dilute supernatant

Transfer clear supernatant

Prepare calibration standards

Measure absorbance at λmax

Generate calibration curve

Determine concentration from curve

Measure absorbance of diluted sample

Calculate solubility
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Click to download full resolution via product page

Workflow for Determining Dye Solubility.

Signaling Pathways and Logical Relationships
In the context of dye solubility studies, there are no direct biological signaling pathways to

depict. However, a logical relationship diagram can illustrate the factors influencing the

solubility of a disperse dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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